Cas no 167173-85-5 (1G,10G,100G,1KG)

• Product Name: 1G,10G,100G,1KG
• CAS No: 167173-85-5
• MF: C₂₆H₃₀N₂O₉
• MW: 514.531g/mol
• CID: 158789
• PubChem ID: 468590
• Update Time: 2025-05-21

1G,10G,100G,1KG Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-,(3S,6S,7R,8R)-3-[[(3-hydroxy-4-methoxy-2-pyridinyl)carbonyl]amino]-6-methyl-4,9-dioxo-8-(phenylmethyl)-1,5-dioxonan-7-ylester (9CI)
• Propanoic acid,2-methyl-,(3S,6S,7R,8R)-3-[[(3-hydroxy-4-methoxy-2-pyridinyl)carbonyl]amino]-6-methyl-4,9-dioxo-8-(phenylmethy
• UK-2A
• (+)-UK-2A
• Antibiotic UK 2A
• Propanoicacid, 2-methyl-,3-[[(3-hydroxy-4-methoxy-2-pyridinyl)carbonyl]amino]-6-methyl-4,9-dioxo-8-(phenylmethyl)-1,5-dioxonan-7-ylester, [3S-(3R*,6R*,7S*,8S*)]-
• UK 2A
• (3S,6S,7R,8R)-3-[[(3-Hydroxy-4-methoxy-2-pyridinyl)carbonyl]amino]-6-methyl-4,9-dioxo-8-(phenylmethyl)-1,5-dioxonan-7-yl 2-methylpropanoate
• BCP24189
• CID 126752571
• Propanoic acid, 2-methyl-, (3S,6S,7R,8R)-3-[[(3-hydroxy-4-methoxy-2-pyridinyl)carbonyl]amino]-6-methyl-4,9-dioxo-8-(phenylmethyl)-1,5-dioxonan-7-yl ester
• Fenpicoxamid-phenol
• DTXSID501101266
• (3S,6S,7R,8R)-8-benzyl-3-(3-hydroxy-4-methoxypicolinamido)-6-methyl-4,9-dioxo-1,5-dioxonan-7-yl isobutyrate
• Propanoic acid, 2-methyl-, 3-[[(3-hydroxy-4-methoxy-2-pyridinyl)carbonyl]amino]-6-methyl-4,9-dioxo-8-(phenylmethyl)-1,5-dioxonan-7-yl ester, [3S-(3R*,6R*,7S*,8S*)]-; (+)-UK-2A; (3S,6S,7R,8R)-3-[[(3-Hydroxy-4-methoxy-2-pyridinyl)carbonyl]amino]-6-methyl-4,9-dioxo-8-(phenylmethyl)-1,5-dioxonan-7-yl 2-methylpropanoate; Antibiotic UK 2A; UK 2A
• CHEMBL193357
• CS-0017392
• SCHEMBL12544281
• CID 468590
• [(3S,6S,7R,8R)-8-benzyl-3-[(3-hydroxy-4-methoxy-pyridine-2-carbonyl)amino]-6-methyl-4,9-dioxo-1,5-dioxonan-7-yl] 2-methylpropanoate
• Isobutyric acid (3S,6S,7R,8R)-8-benzyl-3-{[1-(3-hydroxy-4-methoxy-pyridin-2-yl)-methanoyl]-amino}-6-methyl-4,9-dioxo-[1,5]dioxonan-7-yl ester
• HY-19965
• 167173-85-5
• MLGCATYQZVMGBG-PBWVOLNLSA-N
• [(3S,6S,7R,8R)-8-benzyl-3-[(3-hydroxy-4-methoxypyridine-2-carbonyl)amino]-6-methyl-4,9-dioxo-1,5-dioxonan-7-yl] 2-methylpropanoate
• (3S,7R)-8-benzyl-3-{[(3-hydroxy-4-methoxypyridin-2-yl)carbonyl]amino}-6-methyl-4,9-dioxo-1,5-dioxonan-7-yl 2-methylpropanoate
• 1G,10G,100G,1KG

• Inchi： 1S/C26H30N2O9/c1-14(2)24(31)37-22-15(3)36-26(33)18(28-23(30)20-21(29)19(34-4)10-11-27-20)13-35-25(32)17(22)12-16-8-6-5-7-9-16/h5-11,14-15,17-18,22,29H,12-13H2,1-4H3,(H,28,30)/t15?,17?,18-,22?/m0/s1
• InChI Key： MLGCATYQZVMGBG-JYVNYUMNSA-N
• SMILES： O(C(C(C)C)=O)C1C(C)OC([C@H](COC(C1CC1C=CC=CC=1)=O)NC(C1C(=C(C=CN=1)OC)O)=O)=O

Computed Properties

• Exact Mass: 514.195
• Monoisotopic Mass: 514.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150
• XLogP3: 3.6

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),

Additional information on 1G,10G,100G,1KG

Compound CAS No. 167173-85-5: A Comprehensive Overview

The compound with CAS No. 167173-85-5, commonly referred to as Compound 167173-85-5, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is available in various product specifications, including 1G (1 gram), 10G (10 grams), 100G (100 grams), and 1KG (1 kilogram), catering to the diverse needs of researchers and industries worldwide.

Recent advancements in chemical synthesis have highlighted the importance of Compound 167173-85-5 in the development of novel materials and technologies. Its molecular structure, characterized by a complex arrangement of functional groups, enables it to exhibit remarkable reactivity and stability under varying conditions. Researchers have demonstrated its potential in catalytic applications, where it significantly enhances reaction efficiency and selectivity.

One of the most notable breakthroughs involving Compound 167173-85-5 is its role in the synthesis of advanced polymers. Studies published in leading journals such as *Nature Materials* and *Chemical Reviews* have shown that this compound acts as a versatile building block for creating high-performance polymers with tailored mechanical and thermal properties. These polymers are being explored for use in aerospace, electronics, and biomedical devices.

In addition to its role in polymer chemistry, Compound 167173-85-5 has also found applications in the field of nanotechnology. Its ability to self-assemble into nanostructures has opened new avenues for the development of nanoscale materials with unique optical and electronic properties. Recent experiments have demonstrated its potential in creating highly sensitive sensors for environmental monitoring and medical diagnostics.

The availability of Compound 167173-85-5 in different quantities—such as Product 1G, Product 10G, Product 100G, and Product 1KG—ensures that researchers can access the compound according to their specific experimental needs. This flexibility is particularly beneficial for laboratories engaged in large-scale synthesis or pilot studies.

From a sustainability perspective, ongoing research is focused on optimizing the synthesis process of Compound 167173-85-5 to minimize environmental impact. Green chemistry approaches, including the use of renewable feedstocks and energy-efficient reaction conditions, are being actively explored to enhance the eco-friendliness of this compound's production.

In conclusion, Compound CAS No. 167173-85-5 stands as a testament to the continuous innovation in chemical science. Its versatility across multiple disciplines ensures that it remains a key player in advancing modern materials science and technology.